1-(9-benzyl-2-methyl-9H-imidazo[1,2-a]benzimidazol-3-yl)ethanone

• IUPAC Name: 1-(4-benzyl-2-methylimidazo[1,2-a]benzimidazol-1-yl)ethanone
• InChI: InChI=1S/C19H17N3O/c1-13-18(14(2)23)22-17-11-7-6-10-16(17)21(19(22)20-13)12-15-8-4-3-5-9-15/h3-11H,12H2,1-2H3
• InChI Key: KLKOIOYRDCLXOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=CC=CC=C3N(C2=N1)CC4=CC=CC=C4)C(=O)C
• Molecular Formula: C19H17N3O
• Molecular Weight: 303.4 g/mol

Description

1-(9-benzyl-2-methyl-9H-imidazo[1,2-a]benzimidazol-3-yl)ethanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and biotechnology. This compound is a member of the imidazo[1,2-a]benzimidazole family and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(9-benzyl-2-methyl-9H-imidazo[1,2-a]benzimidazol-3-yl)ethanone involves the inhibition of various signaling pathways that are involved in the growth and proliferation of cancer cells. This compound has also been found to modulate the immune response, leading to its anti-inflammatory effects.
Biochemical and Physiological Effects
1-(9-benzyl-2-methyl-9H-imidazo[1,2-a]benzimidazol-3-yl)ethanone has been found to exhibit various biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and modulate the immune response. It has also been found to exhibit anti-inflammatory properties, making it a potential treatment for inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(9-benzyl-2-methyl-9H-imidazo[1,2-a]benzimidazol-3-yl)ethanone in lab experiments is its potential to inhibit the growth and proliferation of cancer cells. This makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of using this compound in lab experiments is its potential toxicity and side effects, which need to be further studied and evaluated.

Future Directions

There are several future directions that can be explored in the field of scientific research involving 1-(9-benzyl-2-methyl-9H-imidazo[1,2-a]benzimidazol-3-yl)ethanone. These include:
1. Further studies on the mechanism of action of this compound and its potential applications in cancer therapy and treatment of inflammatory conditions.
2. Evaluation of the toxicity and side effects of this compound in animal models and clinical trials.
3. Development of new derivatives of this compound with improved efficacy and reduced toxicity.
4. Exploration of the potential of this compound in other areas of biotechnology, such as drug delivery and imaging.
Conclusion
In conclusion, 1-(9-benzyl-2-methyl-9H-imidazo[1,2-a]benzimidazol-3-yl)ethanone is a promising compound with potential applications in cancer therapy and treatment of inflammatory conditions. Its mechanism of action involves the inhibition of various signaling pathways and modulation of the immune response. However, further studies are needed to evaluate its toxicity and side effects and to develop new derivatives with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 1-(9-benzyl-2-methyl-9H-imidazo[1,2-a]benzimidazol-3-yl)ethanone involves the reaction of 2-methylimidazo[1,2-a]benzimidazole with benzyl bromide in the presence of a base such as potassium carbonate. The resulting product is then subjected to further reactions to obtain the final compound.

Scientific Research Applications

The potential applications of 1-(9-benzyl-2-methyl-9H-imidazo[1,2-a]benzimidazol-3-yl)ethanone in scientific research are vast. This compound has been found to exhibit anti-tumor and anti-inflammatory properties, making it a promising candidate for the development of new cancer therapies and treatments for inflammatory conditions.